Cas no 2680796-59-0 (5-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid)

• Product Name: 5-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid
• CAS No: 2680796-59-0
• MF: C₁₁H₁₂N₂O₅
• MW: 252.223382949829
• CID: 5648678
• PubChem ID: 165911295
• Update Time: 2025-10-24

5-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-2-carboxylic acid
• 2680796-59-0
• EN300-28279067
• 5-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid

• Inchi： 1S/C11H12N2O5/c1-3-6-18-11(16)13-9-8(17-2)5-4-7(12-9)10(14)15/h3-5H,1,6H2,2H3,(H,14,15)(H,12,13,16)
• InChI Key： ZWEIXKFMCXDGEG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(=O)O)N=C1NC(=O)OCC=C

Computed Properties

• Exact Mass: 252.07462149g/mol
• Monoisotopic Mass: 252.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97.8Ų

Additional information on 5-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid

Comprehensive Overview of 5-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid (CAS No. 2680796-59-0)

5-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid (CAS No. 2680796-59-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine-carboxylic acid backbone and methoxy and allyloxycarbonylamino functional groups, exhibits promising potential in drug discovery and development. Its molecular structure, which includes a prop-2-en-1-yloxy moiety, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 5-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid has surged due to their applications in designing small-molecule inhibitors and biologically active agents. Researchers are particularly interested in its role as a building block for targeted therapies, especially in oncology and inflammation-related diseases. The compound's carboxylic acid group allows for further derivatization, enabling the creation of prodrugs or conjugates with enhanced bioavailability.

The synthesis of 5-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid typically involves multi-step organic reactions, including protection-deprotection strategies and amide bond formation. Its CAS No. 2680796-59-0 serves as a critical identifier for regulatory and commercial purposes, ensuring traceability in supply chains. Given the growing interest in personalized medicine, this compound is often explored in high-throughput screening assays to identify novel drug candidates.

From an industrial perspective, 5-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid is valued for its scalability and compatibility with green chemistry principles. Manufacturers are increasingly adopting sustainable synthesis methods to reduce environmental impact, aligning with global trends toward eco-friendly pharmaceuticals. This aligns with the broader push for carbon-neutral practices in the chemical industry.

In the context of AI-driven drug discovery, 5-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid has been featured in computational studies predicting its binding affinity to various enzyme targets. Such advancements highlight its potential as a scaffold for designing next-generation therapeutics. Additionally, its physicochemical properties, such as solubility and stability, are frequently analyzed using machine learning models to optimize formulation strategies.

As the pharmaceutical landscape evolves, 5-methoxy-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid continues to be a subject of academic and industrial research. Its integration into combinatorial chemistry libraries and structure-activity relationship (SAR) studies underscores its relevance in modern drug development. With ongoing innovations in bioconjugation and drug delivery systems, this compound is poised to play a pivotal role in addressing unmet medical needs.